Cas no 2549010-91-3 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide)

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide is a synthetic organic compound featuring a tetrahydrobenzothiophene core fused with an oxane carboxamide moiety. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it suitable for applications in medicinal chemistry and pharmaceutical research. The presence of both hydroxyl and carboxamide functional groups allows for versatile derivatization, facilitating its use as a key intermediate in drug discovery. Its well-defined stereochemistry and rigid framework contribute to selective binding interactions, which are advantageous in the development of targeted therapeutics. The compound's synthetic accessibility further supports its utility in high-throughput screening and lead optimization studies.
N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide structure
2549010-91-3 structure
Product Name:N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide
CAS No:2549010-91-3
MF:C15H21NO3S
MW:295.397143125534
CID:5341148
Update Time:2025-10-31

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-N-[(4,5,6,7-tetrahydro-4-hydroxybenzo[b]thien-4-yl)methyl]-2H-pyran-4-carboxamide
    • N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide
    • Inchi: 1S/C15H21NO3S/c17-14(11-3-7-19-8-4-11)16-10-15(18)6-1-2-13-12(15)5-9-20-13/h5,9,11,18H,1-4,6-8,10H2,(H,16,17)
    • InChI Key: DTVJWDPJPAOUHK-UHFFFAOYSA-N
    • SMILES: C1OCCC(C(NCC2(O)C3C=CSC=3CCC2)=O)C1

Experimental Properties

  • Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 545.5±50.0 °C(Predicted)
  • pka: 13.76±0.20(Predicted)

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide Pricemore >>

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Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide

Comprehensive Overview of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide (CAS No. 2549010-91-3)

The compound N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide, identified by its CAS No. 2549010-91-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a tetrahydrobenzothiophene core with an oxane-4-carboxamide moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's structural complexity and functional versatility align with current trends in targeted therapy and precision medicine. Its hydroxy-tetrahydrobenzothiophene segment is particularly noteworthy, as similar frameworks are found in FDA-approved drugs for neurological and metabolic disorders.

The synthesis of CAS No. 2549010-91-3 involves multi-step organic reactions, often leveraging catalytic asymmetric methods to achieve high enantiopurity—a critical factor for pharmaceutical applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its identity and purity. These methodologies are frequently searched by professionals seeking compound characterization protocols or structural elucidation tools.

From a commercial perspective, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide is often listed by suppliers specializing in high-value intermediates for drug development. Its CAS registry number (2549010-91-3) serves as a key identifier in global chemical databases, facilitating procurement for academic and industrial labs. Discussions on platforms like ResearchGate and PubMed highlight its relevance in fragment-based drug discovery—a trending topic in AI-driven molecular design.

Environmental and safety profiles of this compound are also under scrutiny, aligning with the growing emphasis on green chemistry and sustainable synthesis. Researchers frequently search for biodegradability data and eco-friendly alternatives to traditional reagents used in its production. Such queries reflect broader industry shifts toward ESG compliance in chemical manufacturing.

In summary, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyloxane-4-carboxamide represents a convergence of cutting-edge chemistry and therapeutic innovation. Its CAS No. 2549010-91-3 is a gateway to exploring its multifaceted roles in modern science, from small-molecule probes to lead optimization strategies. As interest in personalized medicine and AI-augmented research grows, this compound is poised to remain a focal point in scientific discourse.

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